N-(2-methoxy-5-methylphenyl)-2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-(2-oxo-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl)acetamide
• InChI: InChI=1S/C23H21N5O3S/c1-14-8-9-19(31-2)18(10-14)25-20(29)11-16-13-32-23-26-21-17(22(30)27(16)23)12-24-28(21)15-6-4-3-5-7-15/h3-10,12,16H,11,13H2,1-2H3,(H,25,29)
• InChI Key: LKZHLEHNWXTOPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CC2CSC3=NC4=C(C=NN4C5=CC=CC=C5)C(=O)N23
• Molecular Formula: C23H21N5O3S
• Molecular Weight: 447.5 g/mol
• CAS No.: 946381-59-5

Description

N-(2-methoxy-5-methylphenyl)-2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetamide is a useful research compound. Its molecular formula is C23H21N5O3S and its molecular weight is 447.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

N-(2-methoxy-5-methylphenyl)-2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetamide derivatives have been explored for their potential anticancer activities. For instance, a study designed, synthesized, and tested certain derivatives for in vitro cytotoxic activity. One compound exhibited appreciable cancer cell growth inhibition against eight cancer cell lines, including HOP-92, NCI-H226, SNB-75, A498, SN12C, UO-31, T-47D, and MDA-MB-468, at a concentration of 10 µM (Al-Sanea et al., 2020).

Anti-inflammatory and Analgesic Agents

Another study synthesized novel derivatives derived from visnaginone and khellinone as anti-inflammatory and analgesic agents. These compounds were screened for their cyclooxygenase-1/2 (COX-1/2) inhibitory activities, demonstrating significant analgesic and anti-inflammatory effects. Among them, specific derivatives exhibited the highest inhibitory activity on COX-2 selectivity, comparable to standard drugs (Abu‐Hashem et al., 2020).

Imaging Applications

The compound and its derivatives are also used in the development of selective radioligands for imaging purposes. One notable example is the synthesis of [18F]PBR111, a compound within the series, designed for in vivo imaging using positron emission tomography (PET) to target the translocator protein (18 kDa). This application demonstrates the compound's utility in biomedical imaging, contributing to advances in diagnostic methodologies (Dollé et al., 2008).

Antimicrobial Activities

The antimicrobial potential of these derivatives has been investigated, with several compounds showing significant activity against various bacterial and fungal strains. For example, novel thiazole derivatives incorporating pyrazole moiety were synthesized and displayed considerable anti-bacterial and anti-fungal activities, with some compounds outperforming others in terms of efficacy (Saravanan et al., 2010).